Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride

• IUPAC Name: ethyl 2-(4-aminopyrazol-1-yl)acetate;hydrochloride
• InChI: InChI=1S/C7H11N3O2.ClH/c1-2-12-7(11)5-10-4-6(8)3-9-10;/h3-4H,2,5,8H2,1H3;1H
• InChI Key: KVBMWSJUPSZDHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=C(C=N1)N.Cl
• Molecular Formula: C7H12ClN3O2
• Molecular Weight: 205.64 g/mol
• CAS No.: 2169997-54-8

Description

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride is a chemical compound with the CAS Number: 2169997-54-8. It has a molecular weight of 242.1. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3O2.2ClH/c1-2-12-7(11)5-10-4-6(8)3-9-10;;/h3-4H,2,5,8H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride has been used in a range of scientific research applications, including as a building block for the synthesis of other compounds, as a pharmacological agent, and as a tool in biochemical research. For example, it has been used as a precursor for the synthesis of pyrazole-based fluorescent probes for imaging of biological systems. It has also been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride is not fully understood, but it is thought to act by inhibiting specific enzymes involved in cellular processes such as DNA synthesis or protein synthesis. This may explain its potential anti-cancer activity, as cancer cells often have altered enzyme activity compared to normal cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. It has also been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β, which is involved in the regulation of cellular processes such as cell division and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride in lab experiments is its versatility. It can be used as a building block for the synthesis of other compounds, as a pharmacological agent, and as a tool in biochemical research. However, one limitation is that it can be difficult to synthesize in high yields and purity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride. For example, it could be further investigated as a potential anti-cancer agent, with a focus on identifying the specific enzymes and pathways it targets. It could also be used as a tool for studying the role of specific enzymes in cellular processes, or as a building block for the synthesis of new compounds with novel properties. Additionally, the development of more efficient synthesis methods could enable wider use of this compound in various applications.